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Compound of Interest

Compound Name: 2,6-Difluoro-4-(methylthio)aniline

Cat. No.: B8241274

Get Quote

Executive Summary & Strategic Importance
The 2,6-difluoro-4-(methylthio)aniline scaffold represents a critical "molecular building block"

in modern drug discovery.[1][2] The strategic incorporation of fluorine atoms at the 2,6-positions

serves two primary functions:

Metabolic Blockade: It sterically and electronically inhibits oxidative metabolism at the ortho-

positions, a common clearance pathway for anilines.[2][3]

Electronic Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the

aniline nitrogen, reducing the potential for formation of reactive quinone-imine metabolites

while maintaining hydrogen-bond donor capability.[1][2]

The 4-methylthio (-SMe) group acts as a versatile handle, serving either as a hydrophobic

contact point or a precursor for sulfoxide/sulfone derivatives.[1][2] Accurate spectroscopic

characterization is challenging due to the complex spin-spin coupling introduced by the

F nuclei (

). This guide provides a self-validating protocol for structural confirmation.
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Chemical Identity & Properties
Property Value

IUPAC Name 2,6-Difluoro-4-(methylsulfanyl)aniline

CAS Number 2705948-90-7

Molecular Formula

C

H

F

NS

Molecular Weight 175.20 g/mol

SMILES CSC1=CC(F)=C(N)C(F)=C1

Key Auxochromes
Primary Amine (-NH

), Thioether (-SMe)

Workflow Visualization
The following diagram outlines the logical flow for complete structural elucidation, prioritizing

non-destructive techniques.
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Phase 1: NMR Structural Elucidation

Phase 2: Mass Spectrometry
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1H NMR (DMSO-d6)
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19F NMR
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LC-MS (ESI+)
Verify [M+H]+ = 176.2 Da

MS/MS Fragmentation
Check -SMe loss (-47 Da)

Data Concordance Check

Release for Biological Assay

Consistent

Recrystallize / Re-synthesize

Inconsistent

Click to download full resolution via product page

Caption: Integrated analytical workflow for 2,6-difluoro-4-(methylthio)aniline validation.
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Detailed Experimental Protocols
Protocol A: NMR Spectroscopy ( H, C, F)
Rationale: The symmetry of the molecule (

axis through N-C1-C4-S) simplifies the spectrum but introduces complex coupling patterns.[1]

Solvent Selection:DMSO-d

is preferred over CDCl

.[1][2][3] The polar solvent sharpens the exchangeable -NH

protons and prevents aggregation, which is critical for accurate integration.[2]

Step-by-Step Methodology:
Preparation: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d

. Ensure the solution is homogenous.

Acquisition (

H): Acquire with a standard 30° pulse angle, relaxation delay (D1)

1.0 s.

Acquisition (

F): Acquire non-decoupled

F spectra to observe F-H coupling, then

H-decoupled to confirm chemical equivalence.

Acquisition (

C): Requires high concentration (20 mg+) or overnight run due to C-F splitting diluting signal
intensity.[2][3]

Expected Spectral Data & Interpretation:
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Nucleus

Chemical
Shift (

)

Multiplicity

Coupling
Constants (

)

Assignment
Causality/N
otes

H
5.20 - 5.50

ppm

Broad Singlet

(2H)
- -NH

Exchangeabl

e.[1][2] Shift

varies with

concentration

/water

content.[2][3]

H
6.90 - 7.10

ppm
Doublet (2H) Hz

Ar-H (3,[1]

[2]5)

The 2,6-F

atoms couple

to the meta

protons.[2]

Due to

symmetry, H3

and H5 are

equivalent.[2]

H
2.40 - 2.45

ppm
Singlet (3H) - -SMe

Distinctive

singlet.[2] No

coupling to F

(too distant).

F
-130.0 to

-132.0 ppm
Triplet or dd Hz

Ar-F (2,[1]

[2]6)

Diagnostic for

2,6-

substitution.

C
~148 - 152

ppm

Doublet of

Doublets (dd) Hz C-2, C-6

Direct C-F

coupling

results in a

massive

splitting

(approx

240Hz).[1][2]

C
~125 ppm Triplet

Hz
C-1 Ipso carbon

couples to
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both ortho-

fluorines.[1]

[2][3]

Critical QC Check:

If the aromatic region shows two distinct proton signals (other than NH2) or the integration is

not 2:2:3, the regiochemistry is incorrect (e.g., 2,3-difluoro or 2,5-difluoro isomers).[2]

Self-Validation: The

measured in the

H spectrum (H-3/5) must match the coupling constant observed in the

F spectrum.

Protocol B: Mass Spectrometry (LC-MS)[1]
Rationale: Confirmation of the sulfur atom presence via isotope patterns and fragmentation.[2]

[3]

Ionization: Electrospray Ionization (ESI) in Positive Mode.[2][3]

Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[2][3]

Analysis:

Parent Ion: Look for

.[2][3]

Isotope Pattern: Sulfur-34 (

S) has a natural abundance of ~4.2%.[2][3] You should observe an M+2 peak at ~178.2
with approximately 4-5% intensity relative to the base peak.[1] This confirms the presence
of Sulfur.[2][4]

Fragmentation (MS/MS):
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Loss of Methyl radical (

, -15 Da)

m/z ~161.[2]

Loss of Thiomethyl radical (

, -47 Da)

m/z ~129 (2,6-difluoroaniline cation).

Protocol C: Infrared Spectroscopy (FT-IR)
Rationale: Quick verification of functional groups.[2][3]

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.[2][3]

Key Bands:

3400 & 3300 cm

: N-H stretching (Primary amine doublet).

~1620 cm

: N-H bending.[2][3]

~1500 & 1450 cm

: Aromatic C=C ring stretches.[2]

1100 - 1200 cm

: C-F stretching (Strong, broad).[2]

Impurity Profiling & Troubleshooting
Common synthetic impurities arise from incomplete fluorination or regiochemical scrambling.[2]

[3]
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Unexpected NMR Signals

Aromatic Region:
2 doublets + 1 singlet

Extra Singlet
at ~3.8 ppm

Broadening of
SMe Singlet

2,3-Difluoro Isomer
(Regio-isomer)

Methoxy Impurity
(SMe replaced by OMe)

Sulfoxide (S=O)
Oxidation Product

Click to download full resolution via product page

Caption: Diagnostic decision tree for common impurities in thio-aniline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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